Cas no 610282-38-7 (1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol)

• Product Name: 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol
• CAS No: 610282-38-7
• MF: C₁₉H₂₅NO₂
• MW: 299.40730547905
• CID: 5554177
• Update Time: 2025-10-12

1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpiperidin-1-yl)-3-naphthalen-2-yloxypropan-2-ol
• 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol

• Inchi： 1S/C19H25NO2/c1-15-6-4-5-11-20(15)13-18(21)14-22-19-10-9-16-7-2-3-8-17(16)12-19/h2-3,7-10,12,15,18,21H,4-6,11,13-14H2,1H3
• InChI Key： VRDRSBLNJHENCL-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1C)C(O)COC1=CC=C2C(=C1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol

Introduction to 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 610282-38-7)

1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 610282-38-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research and development.

The chemical structure of 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol is notable for its combination of a naphthalene moiety and a methylpiperidine group. The naphthalene ring, a polycyclic aromatic hydrocarbon, contributes to the compound's lipophilicity and stability, while the methylpiperidine group imparts specific pharmacological properties such as receptor binding affinity and selectivity. The presence of a hydroxyl group at the propanol chain further enhances the compound's solubility and reactivity, making it an attractive candidate for drug development.

The synthesis of 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the nucleophilic substitution of a halogenated intermediate with a methylpiperidine derivative, followed by the introduction of the naphthalene moiety through an etherification reaction. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using catalysts derived from renewable resources and minimizing waste production.

In terms of pharmacological properties, 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol has demonstrated significant activity in various biological assays. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

Recent research has also explored the potential of 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol as an anticancer agent. Preclinical studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve multiple pathways, such as inducing apoptosis and suppressing angiogenesis. These findings have sparked interest in further clinical trials to evaluate its safety and efficacy in human patients.

The safety profile of 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol is another critical aspect of its development. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(2-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 610282-38-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in medicinal chemistry and pharmaceutical research. As new findings continue to emerge, this compound holds significant potential to contribute to the advancement of medical treatments for various diseases.